2-ethyl-1-(4-(3-(3-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)butan-1-one

• IUPAC Name: 2-ethyl-1-[4-[3-(3-methoxyphenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]butan-1-one
• InChI: InChI=1S/C21H27N7O2/c1-4-15(5-2)21(29)27-11-9-26(10-12-27)19-18-20(23-14-22-19)28(25-24-18)16-7-6-8-17(13-16)30-3/h6-8,13-15H,4-5,9-12H2,1-3H3
• InChI Key: WNXVHCKRLUHPDG-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C(=O)N1CCN(CC1)C2=NC=NC3=C2N=NN3C4=CC(=CC=C4)OC
• Molecular Formula: C21H27N7O2
• Molecular Weight: 409.5 g/mol
• CAS No.: 920373-90-6

Description

2-ethyl-1-(4-(3-(3-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)butan-1-one is a useful research compound. Its molecular formula is C21H27N7O2 and its molecular weight is 409.494. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activities

Triazolo[4,5-d]pyrimidin derivatives have been synthesized and evaluated for their antimicrobial properties. Research demonstrates that some newly synthesized compounds within this class possess good or moderate activities against various microorganisms, highlighting their potential as antimicrobial agents (Bektaş et al., 2007).

Antihypertensive Agents

Compounds bearing the triazolo[4,5-d]pyrimidin structure have also been explored for their antihypertensive activity. Specific derivatives have shown promising results in vitro and in vivo, suggesting their potential use in the development of new antihypertensive medications (Bayomi et al., 1999).

β-Lactam Antibiotics Synthesis

The synthesis of key intermediates for β-lactam antibiotics, which are crucial in combating bacterial infections, has been facilitated by the use of related chemical structures. This highlights the compound's relevance in contributing to the synthesis pathways of life-saving antibiotics (Cainelli et al., 1998).

Antimicrobial Evaluation of Novel Compounds

Further research into triazolo[4,5-d]pyrimidin and related compounds reveals their potential in creating new antimicrobials. Novel series of these compounds have been synthesized and shown to have antimicrobial activity, which is essential for the development of new treatments against resistant strains of bacteria and fungi (El‐Kazak & Ibrahim, 2013).

Imaging of Cerebral Receptors

Piperazine derivatives, closely related to the compound , have been used in the development of PET tracers for imaging cerebral receptors, demonstrating the utility of these compounds in neuroscience research and the diagnosis of neurological disorders (Zhou et al., 2014).